5-Amino-2,2-dimethylpentanoic acid

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 5-amino-2,2-dimethylpentanoic acid
• InChI: InChI=1S/C7H15NO2/c1-7(2,6(9)10)4-3-5-8/h3-5,8H2,1-2H3,(H,9,10)
• InChI Key: BCOUQGKXRXWITB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCN)C(=O)O

Description

5-Amino-2,2-dimethylpentanoic acid (CAS: 367-21-15) is a branched-chain amino acid derivative with a pentanoic acid backbone substituted at the 2nd carbon by two methyl groups and at the 5th carbon by an amino group . Its molecular formula is C₇H₁₅NO₂, and it is structurally characterized by the combination of steric hindrance from the dimethyl substituents and the amphiphilic nature of the amino and carboxylic acid groups.

Preparation Methods

Chemical Synthesis Approaches

a. Starting from 2,2-Dimethylpentanoic Acid

The most conventional route involves the transformation of 2,2-dimethylpentanoic acid into the amino acid derivative. This process typically includes the following steps:

• Conversion to Acid Chloride: Activation of 2,2-dimethylpentanoic acid with thionyl chloride or oxalyl chloride to form the corresponding acid chloride.
• Amine Introduction: Nucleophilic substitution with ammonia or primary amines under controlled conditions to introduce the amino group.
• Hydrolysis and Purification: Hydrolysis of intermediates and purification to obtain the free amino acid.

b. Nitrile Route

Another approach involves the synthesis of nitrile intermediates, which are subsequently reduced to the amine:

• Nitrile Formation: Alkylation of suitable precursors followed by nitrile formation.
• Reduction: Catalytic hydrogenation or metal hydride reduction to yield the amino acid.

Method	Starting Material	Key Reagents	Advantages	Limitations
Acid chloride route	2,2-Dimethylpentanoic acid	Thionyl chloride, ammonia	High yield, straightforward	Requires handling of corrosive reagents
Nitrile route	Precursors with nitrile groups	Catalytic hydrogenation	Good for stereoselectivity	Requires reduction step

Enzymatic and Kinetic Resolution Methods

a. Dynamic Kinetic Resolution (DKR)

Recent advances have employed DKR to obtain enantiomerically pure amino acids:

• Starting from racemic mixtures of the amino acid or its derivatives.
• Use of chiral ligands and metal catalysts (e.g., Ni(II) complexes) to selectively resolve the enantiomers.
• Hydrolysis of racemic amides or esters to produce the target enantiomer with high purity.

b. Enzymatic Resolution

Enzymes such as amino acid oxidases or transaminases are used for stereoselective synthesis, although scalability can be limited compared to chemical methods.

Method	Starting Material	Key Features	Advantages	Limitations
DKR	Racemic amino acids	High stereoselectivity, scalable	Cost-effective, large-scale feasible	Requires specific catalysts and conditions
Enzymatic	Racemic mixtures	High enantioselectivity	Mild conditions	Enzyme stability and cost

• Mechanistic Considerations and Optimization Strategies

a. Addressing Steric Hindrance

The presence of two methyl groups at the second carbon introduces steric hindrance, complicating nucleophilic substitutions. Strategies include:

• Using bulky protecting groups during intermediate steps.
• Employing high-reactivity reagents and optimized solvents (e.g., deoxygenated, dry DMF).
• Catalytic systems that facilitate selective reactions without steric clashes.

b. Catalysis and Reaction Conditions

Catalysts such as Ni(II) complexes have been shown to effectively mediate the resolution process, with reaction conditions optimized for yield and stereoselectivity:

Parameter	Optimal Condition	Reference	Impact
Catalyst	NiCl₂ with tridentate ligands		High stereoselectivity
Solvent	Methanol		Facilitates dissolution and reaction
Temperature	Ambient to 100°C		Balances reaction rate and selectivity

• Industrial Scale Synthesis

Large-scale production emphasizes cost-efficiency, safety, and reproducibility. The DKR method has gained prominence due to its operational simplicity and high enantiomeric excess. The process involves:

• Hydrolysis of racemic amides or esters.
• Catalytic resolution using inexpensive metal catalysts.
• Minimal purification steps, primarily washing and filtration.

• Research Conclusions

The synthesis of 5-Amino-2,2-dimethylpentanoic acid predominantly relies on two pathways:

• Chemical synthesis via acid chloride and nitrile routes offers straightforward, high-yield options suitable for small to medium scales but requires careful handling of reagents.
• Dynamic kinetic resolution provides an efficient, scalable route for enantiomerically pure products, especially advantageous for pharmaceutical applications.

The choice of method depends on the desired purity, scale, and available resources. Advances in catalysis and process optimization continue to enhance the feasibility of large-scale production.

• Summary Data Table

Preparation Method	Starting Material	Key Reagents	Yield (%)	Enantiomeric Excess (%)	Scale	Remarks
Acid chloride route	2,2-Dimethylpentanoic acid	SOCl₂, NH₃	85–95	N/A	Laboratory	Requires handling of corrosive gases
Nitrile reduction	Nitrile derivatives	H₂, Pd/C	80–90	N/A	Laboratory	Additional reduction step needed
Dynamic kinetic resolution	Racemic amino acids	Ni(II) catalysts	97	>99	Industrial	Cost-effective for large scale

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,2-dimethylpentanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction of the carboxylic acid group can yield alcohols or aldehydes.

Substitution: The amino group can participate in substitution reactions to form amides or other derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include oximes, nitriles, alcohols, aldehydes, and amides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

5-Amino-2,2-dimethylpentanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential role in biological systems, including its interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in material science and engineering.

Mechanism of Action

The mechanism of action of 5-Amino-2,2-dimethylpentanoic acid involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, participating in various biochemical reactions. The compound’s unique structure allows it to modulate specific signaling pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs in Pentanoic Acid Derivatives

(a) (S)-2-Amino-5,5,5-trifluoropentanoic Acid

• Structure: Differs at the 5th carbon, where trifluoromethyl (-CF₃) replaces the amino group (-NH₂) .
• Key Features: The electronegative fluorine atoms enhance metabolic stability and lipophilicity compared to the dimethyl-amino substitution in the target compound.
• Synthesis : Prepared via dynamic kinetic resolution, emphasizing enantioselectivity .

(b) 5-(Dimethylamino)pentanoic Acid

• Structure: Amino group at position 5 is dimethylated (N(CH₃)₂), unlike the unsubstituted amino group in 5-Amino-2,2-dimethylpentanoic acid .

(c) (S)-(-)-2-Amino-4-pentenoic Acid

• Structure : Features a double bond at position 4 (C₄=C₅) instead of methyl groups at position 2 .
• Reactivity : The unsaturated bond introduces conjugation effects, making it more reactive in Michael addition or cyclization reactions.

Functional Group Variations in Benzoic Acid Derivatives

(a) 5-Amino-2,3,4-Trifluorobenzoic Acid (CAS: 203916-57-8)

• Structure: Aromatic benzoic acid core with amino and three fluorine substituents .
• Properties: Fluorine atoms enhance electronegativity and resistance to enzymatic degradation compared to aliphatic pentanoic acid derivatives.

(b) 5-Amino-2,3-difluorobenzoic Acid

• Structure : Similar to the above but with two fluorine atoms, reducing steric hindrance .
• Applications : Used in medicinal chemistry for designing enzyme inhibitors due to fluorine’s bioisosteric effects.

Cyclic and Guanidine-Containing Analogs

(a) 5-Amino-2-fluorocyclohex-3-enecarboxylic Acid

• Structure: Cyclohexene ring with amino and fluorine substituents, mimicking GABA transaminase inhibitors .
• Mechanism : Inactivates GABA-AT via Michael addition or aromatization pathways, highlighting functional versatility absent in linear compounds .

(b) (S)-2-Amino-5-(3,3-dimethylguanidino)pentanoic Acid Monohydrochloride

• Structure: Incorporates a dimethylguanidino group at position 5, increasing polarity and hydrogen-bonding capacity .
• Role: Potential use in peptide modifications or as a nitric oxide synthase inhibitor.

Comparative Data Table

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Features	Reference
5-Amino-2,2-dimethylpentanoic acid	C₇H₁₅NO₂	2,2-dimethyl; 5-amino	161.20 g/mol	Branched chain, steric hindrance
(S)-2-Amino-5,5,5-trifluoropentanoic acid	C₅H₈F₃NO₂	5-CF₃	195.12 g/mol	Enhanced lipophilicity, metabolic stability
5-(Dimethylamino)pentanoic acid	C₇H₁₅NO₂	5-N(CH₃)₂	161.20 g/mol	Increased basicity
5-Amino-2,3,4-Trifluorobenzoic acid	C₇H₄F₃NO₂	Aromatic ring with F and NH₂	203.11 g/mol	Enzyme-resistant, bioisosteric
5-Amino-2-fluorocyclohex-3-enecarboxylic acid	C₇H₉FNO₂	Cyclohexene ring with F and NH₂	170.15 g/mol	GABA-AT inhibition

Biological Activity

5-Amino-2,2-dimethylpentanoic acid (ADMPA) is an amino acid derivative characterized by its unique branched structure, which includes an amino group at the fifth position and two methyl groups at the second position of the pentanoic acid backbone. This structural configuration imparts distinct biological activities and potential therapeutic applications.

The biological activity of ADMPA primarily arises from its ability to interact with various molecular targets, including enzymes and receptors. The amino group facilitates hydrogen bonding and electrostatic interactions at active sites, influencing enzymatic activities. This interaction can result in either the inhibition or activation of biochemical pathways, which is crucial for its pharmacological potential.

Key Mechanistic Insights:

• Enzymatic Interactions : ADMPA can modulate enzymatic activities through competitive inhibition or allosteric effects, impacting metabolic pathways.
• Neurotransmitter Modulation : Research indicates that ADMPA may influence neurotransmitter systems, particularly in relation to gamma-aminobutyric acid (GABA), a critical neurotransmitter for neuronal excitability.

Biological Activities

ADMPA has been studied for various biological activities, including:

• Neuroprotective Properties : Evidence suggests that ADMPA may provide neuroprotection by modulating neurotransmitter release and uptake, potentially leading to applications in treating neurodegenerative diseases.
• Pharmacological Applications : Its structural similarity to other amino acids allows it to interact with biological receptors, making it a candidate for drug development.

Comparative Analysis with Similar Compounds

ADMPA shares structural similarities with several other compounds. Below is a comparison highlighting these relationships:

Compound Name	Structure Similarities	Unique Features
5-Aminovaleric Acid	Lacks dimethyl groups	Simpler structure with a shorter carbon chain
2,2-Dimethylpentanoic Acid	Lacks amino group	No functional group capable of biological activity
5-Amino-2-methylpentanoic Acid	One methyl group at the second position	Less sterically hindered compared to ADMPA
(S)-2-Amino-4,4-dimethylpentanoic Acid	Similar backbone structure	Different functional group positioning affecting reactivity

The uniqueness of ADMPA lies in the combination of both an amino group and two methyl groups at the second position, providing distinct steric hindrance and specific reactivity patterns that differentiate it from similar compounds.

Case Studies and Research Findings

• Neuroprotective Effects : A study exploring the neuroprotective properties of ADMPA found that it could enhance neuronal survival under stress conditions by modulating GABAergic transmission. This suggests potential applications in treating conditions like epilepsy or anxiety disorders.
• Enzymatic Activity Modulation : Research indicated that ADMPA can act as a competitive inhibitor for certain enzymes involved in metabolic pathways. The compound's ability to alter enzyme kinetics was demonstrated through in vitro assays, showing significant inhibition rates compared to controls .
• Synthesis and Stability : Various synthesis methods have been optimized for producing high-purity ADMPA. Its stability in aqueous solutions enhances its usability in laboratory settings and pharmaceutical formulations.

Q & A

What are the optimal synthetic routes for 5-Amino-2,2-dimethylpentanoic acid, and how can steric hindrance from dimethyl groups be mitigated?

Basic Research Question
The synthesis of 5-Amino-2,2-dimethylpentanoic acid requires strategies to address steric hindrance caused by the dimethyl groups. A common approach involves starting with Meldrum’s acid derivatives or branched-chain precursors, followed by selective reduction or amination. For example, samarium diiodide-water complexes can reduce ketones to alcohols with high stereochemical control, which can then undergo oxidation and amination steps . Adjusting reaction parameters (e.g., temperature, solvent polarity) and using bulky protecting groups for the amino moiety can minimize steric clashes during intermediate steps.

How can X-ray crystallography and SHELX software be applied to resolve the structural configuration of 5-Amino-2,2-dimethylpentanoic acid?

Basic Research Question
X-ray crystallography remains the gold standard for resolving stereochemistry. The SHELX system (e.g., SHELXL for refinement) is critical for small-molecule structural determination. Key steps include:

• Growing high-quality single crystals using vapor diffusion or slow evaporation.
• Collecting intensity data with a diffractometer and processing with SHELX programs.
• Refinement of positional and thermal parameters, incorporating constraints for the dimethyl and amino groups to address disorder or overlapping electron density .
  Validation tools like PLATON or CCDC Mercury ensure geometric accuracy and flag potential errors.

What methodologies resolve contradictions between predicted and observed spectroscopic data for 5-Amino-2,2-dimethylpentanoic acid derivatives?

Advanced Research Question
Discrepancies in NMR, IR, or mass spectra often arise from dynamic effects (e.g., rotamers) or unexpected tautomerism. To resolve these:

• Use variable-temperature NMR to identify conformational equilibria.
• Compare experimental IR spectra with DFT-calculated vibrational modes (e.g., B3LYP/6-31+G* basis sets) to assign peaks accurately.
• Employ tandem mass spectrometry (MS/MS) to differentiate isobaric fragments. Cross-validation with X-ray data ensures structural consistency .

How can computational modeling elucidate the interaction of 5-Amino-2,2-dimethylpentanoic acid with enzymatic targets?

Advanced Research Question
Density Functional Theory (DFT) and molecular docking are key tools. For example:

• Optimize the compound’s geometry at the B3LYP/6-31+G* level to model its electronic structure.
• Dock the molecule into enzyme active sites (e.g., GABA aminotransferase) using AutoDock Vina, accounting for steric effects from dimethyl groups.
• Analyze binding free energies and hydrogen-bonding networks to predict inhibition mechanisms, as demonstrated for fluorinated GABA analogues .

What role does 5-Amino-2,2-dimethylpentanoic acid play in coordination chemistry, and how can its metal complexes be characterized?

Advanced Research Question
The amino and carboxylate groups enable chelation with metals like Ce(IV) or transition metals. For characterization:

• Synthesize complexes under inert conditions to prevent oxidation.
• Use UV-Vis spectroscopy to monitor ligand-to-metal charge transfer transitions.
• Analyze coordination geometry via X-ray crystallography and compare with trinuclear Ce(IV) salen complexes, which exhibit unique magnetic and catalytic properties .
• Validate stability using cyclic voltammetry or EPR spectroscopy for paramagnetic species.

How can chiral resolution of 5-Amino-2,2-dimethylpentanoic acid enantiomers be achieved for pharmacological studies?

Advanced Research Question
Chiral separation requires enantioselective techniques:

• Use chiral HPLC columns (e.g., amylose- or cellulose-based) with polar organic mobile phases.
• Derivatize with Marfey’s reagent (FDAA) to enhance UV detection and diastereomeric resolution.
• Confirm enantiopurity via optical rotation and circular dichroism (CD) spectroscopy.
• Compare with resolved standards of structurally similar branched-chain amino acids (e.g., 2-Amino-4-methylpentanoic acid) .

What experimental strategies validate the metabolic stability of 5-Amino-2,2-dimethylpentanoic acid in biological systems?

Advanced Research Question
Assess metabolic stability using:

• In vitro assays : Incubate with liver microsomes or hepatocytes, followed by LC-MS/MS to quantify parent compound and metabolites.
• Isotopic labeling : Synthesize deuterated analogs (e.g., 5-Amino-2,2-dimethylpentanoic-d₅ acid) to track metabolic pathways via mass shifts.
• Enzyme kinetics : Measure Michaelis-Menten parameters for enzymes like aminotransferases to identify rate-limiting steps .